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Compound of Interest

Compound Name: 2-Chlorohypoxanthine

Cat. No.: B080948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Chlorohypoxanthine, a purine analog of significant interest in biochemical and
pharmaceutical research. The following sections detail its structural and physicochemical
characteristics, experimental protocols for their determination, and an exploration of its
potential biological relevance.

Core Physicochemical Properties

2-Chlorohypoxanthine, also known as 2-chloro-1,7-dihydro-6H-purin-6-one, is a halogenated
derivative of the naturally occurring purine base hypoxanthine. The introduction of a chlorine
atom at the C2 position significantly influences its electronic properties and potential for
biological activity.

Chemical Structure and General Data
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Property Value

IUPAC Name 2-chloro-1,7-dihydro-6H-purin-6-one
Molecular Formula CsHsCIN4O

Molecular Weight 170.56 g/mol

CAS Number 5459-15-4

White to off-white crystalline powder (typical for
Appearance )
related purine analogs)

Quantitative Physicochemical Data

Precise experimental data for 2-Chlorohypoxanthine is not extensively reported in publicly
available literature. The following table summarizes available data and predicted values for key
physicochemical parameters. For comparison, data for the related compounds 2-chloropurine
and the parent compound hypoxanthine are also included.

2-
. 2-Chloropurine )
Chlorohypoxanthin . Hypoxanthine
Property (Experimental/Pred .
e ) (Experimental)
. icted)
(Predicted/Inferred)
Melting Point (°C) >300 (Decomposes) >300[1] 150 (Decomposes)[2]
N , _ 185-192 @ 2.25 _
Boiling Point (°C) Not available Not available
Torr[1]

0.7 g/L (1400 parts

Water Solubility Slightly soluble Slightly soluble
water)[2]

Inferred to have acidic  6.58 + 0.20
pKa . _ _ 1.98, 8.94, 12.10[4]
and basic properties (Predicted)[3]

logP Predicted values vary 1.1 (Predicted) -0.37[5]

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of 2-
Chlorohypoxanthine are not readily available. However, established methodologies for related
purine analogs can be adapted.

Synthesis of 2-Chlorohypoxanthine

A common synthetic route to 2-Chlorohypoxanthine involves the diazotization of 2-
aminohypoxanthine (guanine) followed by a Sandmeyer-type reaction.

Reaction Scheme:
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[Z-Arninohypoxanthine (GuanineDMV Cucl 2-Chlorohypoxanthina

Sample Preparation

Grepare stock solution of 2-Ch10rohypoxanthin9 Grepare buffer solutions of varying pH]

T~

Prepare test solutions with constant compound concentration and varying pH

Spectroscopic, Measurement
y

G{ecord UV-Vis spectrum for each test solutiora

,

Gdentify wavelength of maximum absorbance differencg

Data Avnalysis

@lot absorbance vs. pH]

;

@etermine inflection point of the sigmoid curve (pKaD
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Purine Salvage Pathway

[Z-Chlorohypoxanthinej

GPRT Xanthine Oxidase

Oxidative Pathway

2-Chloro-IMP 2-Chloro-xanthine

Xanthine Oxidase

Further Metabolism/Incorporation

[ SR Y
<::: Inhibition of Nucleic Acid Synthesis ::) 2-Chloro-uric acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of 2-Chlorohypoxanthine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080948#physicochemical-properties-of-2-
chlorohypoxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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